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Compound of Interest

Compound Name: 4-Ethyl-3-nitrobenzoic acid

Cat. No.: B017748 Get Quote

An In-depth Technical Guide to 4-Ethyl-3-nitrobenzoic Acid

Abstract
This technical guide provides a comprehensive overview of 4-Ethyl-3-nitrobenzoic acid, a

versatile organic building block with significant applications in chemical synthesis, research,

and development. The document details its chemical and physical properties, provides an

experimental protocol for its synthesis, and explores its reactivity and potential applications in

pharmaceuticals and agrochemicals. This guide is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Chemical and Physical Properties
4-Ethyl-3-nitrobenzoic acid, with the CAS number 103440-95-5, is a substituted benzoic acid

derivative.[1][2][3][4] Its structure incorporates an ethyl group and a nitro group on the benzene

ring, making it a valuable intermediate for synthesizing more complex molecules.[1] The

physicochemical properties of 4-Ethyl-3-nitrobenzoic acid are summarized in the table below.
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Property Value Source

CAS Number 103440-95-5 [1][2][3][4]

Molecular Formula C₉H₉NO₄ [1][2][3][4]

Molecular Weight 195.17 g/mol [1][2][3][4]

Melting Point 157.5-158.3 °C [1]

Boiling Point 336 °C [5]

pKa 3.0 +/- 0.10 (Predicted) [5]

LogP 1.8554 [2]

Topological Polar Surface Area

(TPSA)
80.44 Å² [2]

Hydrogen Bond Donors 1 [2]

Hydrogen Bond Acceptors 3 [2]

Rotatable Bonds 3 [2]
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Synthesis and Reactivity
Synthesis of 4-Ethyl-3-nitrobenzoic Acid
A common and efficient method for the synthesis of 4-Ethyl-3-nitrobenzoic acid is through the

nitration of 4-ethylbenzoic acid.

Experimental Protocol:

Reaction Setup: In a reaction vessel, suspend 4-ethylbenzoic acid (4.53 g, 30.16 mmol) in

concentrated sulfuric acid (24 mL) and cool the mixture to 0 °C in an ice bath.
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Nitration: Slowly add nitric acid (12 mL) dropwise to the suspension while maintaining the

temperature at 0 °C with continuous stirring.

Reaction Time: Continue stirring the reaction mixture at 0 °C for 1.5 hours.

Precipitation: Upon completion of the reaction, carefully pour the mixture into ice water. A

solid precipitate will form.

Isolation and Purification: Collect the solid product by filtration. Wash the collected solid with

cold water and then dry it to obtain 4-ethyl-3-nitrobenzoic acid. This process yields a high

purity product (5.79 g, 98% yield).[6]

4-Ethylbenzoic Acid

Nitration
(0 °C, 1.5h)

Nitric Acid (HNO₃)
Sulfuric Acid (H₂SO₄)

4-Ethyl-3-nitrobenzoic Acid

Click to download full resolution via product page

Caption: Synthesis of 4-Ethyl-3-nitrobenzoic acid via nitration.

Reactivity
4-Ethyl-3-nitrobenzoic acid possesses two primary reactive sites: the nitro group and the

carboxylic acid group. This dual functionality makes it a versatile intermediate in organic

synthesis.

Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group

(NH₂) using various reducing agents, such as hydrogen gas with a palladium catalyst. This

transformation opens pathways to a wide range of aniline derivatives.

Reactions of the Carboxylic Acid Group: The carboxylic acid moiety can undergo standard

reactions such as esterification (reaction with an alcohol) or amidation (reaction with an

amine) to form the corresponding esters or amides.
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Electrophilic Aromatic Substitution: The nitro group is a meta-directing deactivator, while the

ethyl and carboxylic acid groups are ortho, para-directing. The positions for further

electrophilic aromatic substitution are influenced by these directing effects.

Nitro Group Reactions Carboxylic Acid Reactions

4-Ethyl-3-nitrobenzoic Acid

Reduction
(e.g., H₂, Pd/C)

Esterification / Amidation
(Alcohol / Amine)

4-Ethyl-3-aminobenzoic Acid Corresponding Ester / Amide
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Caption: Key reaction pathways for 4-Ethyl-3-nitrobenzoic acid.

Potential Applications
4-Ethyl-3-nitrobenzoic acid is a key intermediate in the synthesis of various organic

molecules.[1] Its primary applications are in the development of:

Pharmaceuticals: It serves as a precursor for the synthesis of biologically active compounds.

The derivatives of nitrobenzoic acid are known to be convenient precursors for various

heterocyclic compounds with potential biological interest.[7]

Agrochemicals: It is utilized in the manufacturing of new agrochemical products.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b017748?utm_src=pdf-body-img
https://www.benchchem.com/product/b017748?utm_src=pdf-body
https://www.benchchem.com/product/b017748?utm_src=pdf-body
https://www.benchchem.com/product/b017748
https://pmc.ncbi.nlm.nih.gov/articles/PMC2977758/
https://www.benchchem.com/product/b017748
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dyes and Polymers: The compound can also be used as a precursor for the synthesis of

dyes, polymers, and other specialty chemicals.[1]

Research: In a laboratory setting, it is used to create complex organic molecules.[1] It has

also been noted for its utility in studying cellular uptake efficiency when incorporated into

DNA nanostructures.[6]

Safety Information
4-Ethyl-3-nitrobenzoic acid is associated with several hazard statements:

H302: Harmful if swallowed[3][8]

H312: Harmful in contact with skin[3]

H315: Causes skin irritation[3][8]

H319: Causes serious eye irritation[3][8]

H332: Harmful if inhaled[3][8]

H335: May cause respiratory irritation[3][8]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this chemical. Work should be conducted in a well-

ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet

(SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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